2-Chloro-4-(1-ethyl-propylamino)-6-methyl-nicotinic acid

• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol
• IUPAC Name: 2-chloro-6-methyl-4-(pentan-3-ylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H17ClN2O2/c1-4-8(5-2)15-9-6-7(3)14-11(13)10(9)12(16)17/h6,8H,4-5H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key: QABYTRJPGFQZEW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=C(C(=NC(=C1)C)Cl)C(=O)O

Description

2-Chloro-4-(1-ethyl-propylamino)-6-methyl-nicotinic acid is a useful research compound. Its molecular formula is C12H17ClN2O2 and its molecular weight is 256.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by reaction of 2-chloro-4-(1-ethyl-propylamino)-6-methyl-nicotinic acid methyl ester with LiOH.H2O in a mixture of water and dioxane at room temperature. The desired product was acidified to pH 3 and extracted with ethyl acetate. The organic layer was dried and concentrated to dryness. The title compound was obtained as white crystals after titration with ethyl acetate. mp. 164–165° C.; anal. For C12H17Cl2O2 cacl. C, 56.14; H, 6.67; N, 10.91; found: C, 56.40; H, 6.53; H, 10.93.